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Abstract

N-Oleoyldopamine (OLDA) is an endogenous bioactive lipid first identified in the mammalian
brain. Structurally, it is an amide formed from the condensation of oleic acid and the
neurotransmitter dopamine.[1][2][3] OLDA is recognized as a potent and selective endogenous
agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, also known as the
capsaicin receptor.[2][4][5] Its ability to cross the blood-brain barrier allows it to exert effects
within the central nervous system.[1][6][7] This molecule has garnered significant interest in the
scientific community due to its multifaceted pharmacological profile, which includes interactions
with other receptor systems such as G protein-coupled receptor 119 (GPR119) and
cannabinoid receptors, albeit with lower affinity.[1][4][8] OLDA is implicated in a variety of
physiological and pathophysiological processes, including nociception, cardiovascular
protection, neuroinflammation, and regulation of locomotor activity, making it a valuable tool for
research and a potential lead for therapeutic development.[1][9][10] This guide provides an in-
depth overview of the chemical properties, synthesis, biological functions, and experimental
protocols related to OLDA.
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Chemical Properties and Synthesis

N-Oleoyldopamine is a fatty acid amide with the molecular formula C26H43NO3 and a

molecular weight of approximately 417.62 g/mol .[3][11] It is a crystalline solid at room

temperature and is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol,
and dimethylformamide (DMF).[4]

Synthesis

A common and efficient method for synthesizing N-acyldopamines, including OLDA, involves

the direct amide bond formation between the fatty acid and dopamine without the use of

protective groups. Propylphosphoric anhydride (PPACA) has been identified as a highly

effective condensation agent for this reaction.[12][13]

Table 1: Chemical Properties of N-Oleoyldopamine (OLDA)

Property Value Reference

Molecular Formula C26H43NO3 [11]

Molecular Weight 417.62 g/mol [11]
(2)-N-[2-(3,4-

IUPAC Name dihydroxyphenyl)ethylloctadec-  [3]
9-enamide

CAS Number 105955-11-1 [5]

Melting Point 60-61°C [5]
DMSO (~20 mg/mL), Ethanol

Solubility (~50 mg/mL), DMF (~30 [4][14]
mg/mL)

Appearance White powder [5]

Biological Activity and Mechanism of Action

OLDA's primary biological effects are mediated through its potent agonism of the TRPV1

receptor, a non-selective cation channel predominantly expressed on nociceptive sensory
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neurons.[1][2] Activation of TRPV1 by OLDA leads to an influx of calcium ions, resulting in
neuronal depolarization and the transmission of signals involved in pain and temperature
sensation.[1]

Beyond its action on TRPV1, OLDA also interacts with other receptor systems:

e G Protein-Coupled Receptor 119 (GPR119): OLDA is an agonist for GPR119, a Gas-
coupled receptor.[1][8] Activation of this pathway stimulates adenylyl cyclase, leading to
increased intracellular cyclic AMP (cAMP) levels.[8] This mechanism is implicated in the
regulation of glucose homeostasis through the promotion of insulin secretion.[3][15]

o Cannabinoid and Dopamine Systems: OLDA exhibits weak affinity for the cannabinoid CB1
receptor.[2][16] It can also modulate the activity of dopamine D2 receptors and the dopamine
transporter.[4]

Signaling Pathways

Activation of TRPV1 by OLDA initiates a cascade of intracellular events. The influx of Ca?* can
activate various downstream signaling molecules, including Protein Kinase C (PKC), which
can, in turn, potentiate TRPV1 activity.[9] This pathway is central to OLDA's role in nociception
and neuroinflammation.[1] In the context of cardioprotection, TRPV1 activation by OLDA leads
to the release of calcitonin gene-related peptide (CGRP) and substance P (SP), which
contribute to its protective effects against ischemia-reperfusion injury.[9]
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Caption: OLDA-mediated activation of the TRPV1 signaling pathway.

OLDA's activation of GPR119 initiates a Gas-coupled signaling cascade, leading to the
production of cCAMP and subsequent activation of Protein Kinase A (PKA). This pathway is
particularly relevant in the context of metabolic regulation.[8]
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Caption: OLDA's activation of the GPR119 signaling pathway.

Quantitative Data

The following tables summarize key quantitative data for N-Oleoyldopamine from published

literature.

Table 2: Receptor Binding and Activity
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Receptor/Targ .
: Species Assay Value Reference
e
EC50 (Caz*
TRPV1 Human _ 36 nM [14][17][18]
influx)
CB1 Rat Ki 1.6 uM [14][16]
5-Lipoxygenase Rat IC50 7.5nM [16]
Table 3: In Vivo and Ex Vivo Effects
o Administrat Dosel/Conce L
Application  Model . . Key Finding Reference
ion ntration
Improved
post-ischemic
] cardiac
Cardioprotect  Mouse ) o
i Perfusion 2x10°M function in [9][10]
ion (Langendorff)
WT but not
TRPV1-/-
hearts.
) ) Evoked paw
Nociception Rat Intraplantar 50 nmol o [10]
lifting/licking.
Increased
Locomotor Intraperitonea mean
o Rat 10 mg/kg ] [7118]
Activity I distance
traveled.
Body Intraperitonea N Induced mild
Rat Not specified ] [8]
Temperature I hypothermia.
Increased IL-
10 and
Anti- decreased
] ] Mouse Intravenous 10 mg/kg [10][19]
inflammation pro-
inflammatory
cytokines.
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Experimental Protocols
Synthesis of N-Oleoyldopamine

This protocol describes the synthesis of OLDA using PPACA as a condensation agent.[12]

» Reagents: Dopamine hydrochloride, oleic acid, propylphosphoric anhydride (PPACA),
triethylamine (Et3N), and dichloromethane (CH2CI2).

e Procedure: a. Dissolve dopamine hydrochloride (1 eq) and oleic acid (1 eq) in CH2CI2. b.
Add Et3N (3 eq) to the solution. c. Add PPACA (1 eq) to the reaction mixture. d. Stir the
reaction at room temperature until completion (monitored by TLC). e. Upon completion, the
reaction mixture can be directly purified by silica gel column chromatography to yield N-
Oleoyldopamine.

In Vivo Intraperitoneal Administration in Rats

This protocol is adapted from studies investigating the effects of OLDA on locomotor activity.[8]

o Materials: N-Oleoyldopamine, vehicle solution (e.g., 5% Tween 20 in sterile PBS), male
Wistar rats, open field activity chambers.

o OLDA Preparation: a. Prepare a stock solution of OLDA in ethanol, DMSO, or DMF. b. For
the working solution, evaporate the solvent from the stock and resuspend in the vehicle
solution. Vortex thoroughly.

e Dosing: a. Acclimatize rats to the experimental room for at least 1 hour. b. Administer OLDA
(5-20 mg/kg) or vehicle via intraperitoneal injection into the lower right quadrant of the
abdomen.

Data Collection: Record locomotor activity for 2 hours using an automated tracking system.

Ex Vivo Langendorff Heart Perfusion

This protocol is for assessing the cardioprotective effects of OLDA in an isolated heart model.
[9][10]
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» Preparation: a. Anesthetize the mouse and heparinize. b. Excise the heart and cannulate the
aorta on a Langendorff apparatus. c. Retrogradely perfuse the heart with Krebs-Henseleit
buffer at 37°C.

o Experimental Procedure: a. Allow the heart to stabilize for 25 minutes. b. Perfuse with OLDA
(e.g., 2 x 10~° M) for 10 minutes. c. Induce global ischemia by stopping perfusion for 35
minutes. d. Reperfuse for 40 minutes.

o Measurements: Monitor cardiac function parameters such as left ventricular developed
pressure (LVDP) and left ventricular end-diastolic pressure (LVEDP).

In Vitro Calcium Imaging in TRPV1-Expressing Cells

This protocol is for assessing the activation of TRPV1 by OLDA.[2]
e Cell Culture: Culture HEK293 cells stably transfected with the TRPV1 gene.

e Calcium Indicator Loading: Load the cells with a calcium indicator dye (e.g., Fura-2 AM or
Fluo-4 AM).

e Assay: a. Place the cells in a fluorescence plate reader. b. Establish a baseline fluorescence
reading. c. Inject OLDA at various concentrations. d. Record the change in fluorescence,

which corresponds to the influx of calcium.
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Caption: Experimental workflow for in vitro calcium imaging.

Conclusion
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N-Oleoyldopamine is a multifaceted endogenous lipid with a complex pharmacological profile.
Its potent activation of the TRPV1 channel, coupled with its interactions with GPR119 and the
dopaminergic system, positions it as a key modulator of various physiological processes. The
guantitative data and detailed experimental protocols provided in this guide are intended to
serve as a valuable resource for researchers and drug development professionals seeking to
further elucidate the physiological roles of OLDA and explore its therapeutic potential for a
range of disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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